Cas no 31603-03-9 (1-(1H-Tetrazol-5-yl)propan-1-amine)

• Product Name: 1-(1H-Tetrazol-5-yl)propan-1-amine
• CAS No: 31603-03-9
• MF: C₄H₉N₅
• MW: 127.147759199142
• CID: 3049193
• PubChem ID: 566608
• Update Time: 2025-05-23

1-(1H-Tetrazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine
• I+/--Ethyl-2H-tetrazole-5-methanamine
• EN300-73861
• SCHEMBL9388195
• 31603-03-9
• Z756918812
• 5-.alpha.-Aminopropyltetrazole
• AKOS010393372
• 1-(2H-tetrazol-5-yl)propan-1-amine
• DTXSID901295413
• 861-855-0
• G57872
• CS-0259669
• alpha-Ethyl-2H-tetrazole-5-methanamine
• 1-(1H-Tetraazol-5-yl)-1-propanamine #
• GBA60303
• DTXCID001725940
• DOFDXNNXHHZWCT-UHFFFAOYSA-N
• 1-(1H-Tetrazol-5-yl)propan-1-amine

• Inchi： 1S/C4H9N5/c1-2-3(5)4-6-8-9-7-4/h3H,2,5H2,1H3,(H,6,7,8,9)
• InChI Key： DOFDXNNXHHZWCT-UHFFFAOYSA-N
• SMILES： NC(C1N=NNN=1)CC

Computed Properties

• Exact Mass: 127.08579531Da
• Monoisotopic Mass: 127.08579531Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 281.4±42.0 °C at 760 mmHg
• Flash Point: 148.6±15.1 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(1H-Tetrazol-5-yl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(1H-Tetrazol-5-yl)propan-1-amine

Introduction to 1-(1H-Tetrazol-5-yl)propan-1-amine (CAS No. 31603-03-9)

1-(1H-Tetrazol-5-yl)propan-1-amine, identified by the Chemical Abstracts Service (CAS) number 31603-03-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine features a tetrazole moiety linked to a propyl chain, making it a versatile scaffold for drug discovery and development. The unique structural attributes of this molecule have garnered attention due to its potential applications in modulating biological pathways and its role as an intermediate in synthesizing bioactive molecules.

The tetrazole ring, a five-membered aromatic structure containing four nitrogen atoms, is known for its stability and reactivity, which makes it a valuable component in medicinal chemistry. Its presence in 1-(1H-tetrazol-5-yl)propan-1-amine contributes to the molecule's ability to interact with various biological targets, including enzymes and receptors. This interaction is crucial for designing molecules that can selectively inhibit or activate specific pathways, thereby aiding in the treatment of diverse diseases.

In recent years, there has been growing interest in exploring the pharmacological properties of tetrazole derivatives. The amine functional group at the propyl chain terminus provides a site for further chemical modifications, allowing researchers to fine-tune the compound's solubility, bioavailability, and binding affinity. This flexibility has made 1-(1H-tetrazol-5-yl)propan-1-amine a promising candidate for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in addressing inflammatory and immunological disorders. Studies have indicated that tetrazole-based molecules can modulate inflammatory responses by interacting with key signaling pathways involved in immune regulation. For instance, research has suggested that derivatives of tetrazole may inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation and alleviating symptoms associated with chronic inflammatory conditions.

Furthermore, the structural motif of 1-(1H-tetrazol-5-yl)propan-1-amine has shown promise in anticancer research. The ability of tetrazole derivatives to disrupt cancer cell proliferation and induce apoptosis has been extensively studied. Preclinical investigations have demonstrated that compounds incorporating the tetrazole scaffold can selectively target malignant cells while minimizing toxicity to healthy tissues. This selective toxicity is attributed to the unique binding interactions between the tetrazole moiety and cancer-specific biomarkers.

The propyl amine group in 1-(1H-tetrazol-5-yl)propan-1-amine also contributes to its pharmacological potential by enhancing its ability to cross biological membranes. This property is essential for drugs intended to reach intracellular targets or exert effects in specific tissues. By optimizing the length and branching of the propyl chain, researchers can modulate the compound's pharmacokinetic profile, ensuring efficient delivery to target sites within the body.

Recent advancements in computational chemistry have further accelerated the development of novel derivatives of 1-(1H-tetrazol-5-yl)propan-1-amine. Molecular modeling techniques allow researchers to predict how different modifications will affect the compound's biological activity, enabling them to design more effective drug candidates with fewer experimental trials. This approach has significantly reduced the time and cost associated with drug discovery, making it possible to bring new therapies to market more rapidly.

The synthesis of 1-(1H-tetrazol-5-yl)propan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tetrazole ring typically involves cycloaddition reactions between azides and alkynes, followed by functional group transformations to introduce the propyl amine moiety. These synthetic strategies have been refined over time, allowing for scalable production of high-purity material suitable for pharmaceutical applications.

In conclusion, 1-(1H-tetrazol-5-yl)propan-1-amine (CAS No. 31603-03-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing drugs targeting various diseases, particularly those involving inflammation and cancer. With ongoing advancements in synthetic methodologies and computational chemistry, this molecule is poised to play a crucial role in future therapeutic innovations.